![molecular formula C25H23N3O5S B2634012 Ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-(m-tolyl)acetamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate CAS No. 851952-43-7](/img/structure/B2634012.png)
Ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-(m-tolyl)acetamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an ester group (carboxylate), a thieno[3,4-d]pyridazine ring, and an acetamido group. It also contains methoxyphenyl and m-tolyl groups, which are aromatic rings with methoxy and methyl substituents, respectively .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the thieno[3,4-d]pyridazine ring, along with the various substituents mentioned above. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray diffraction could be used to analyze the structure .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar ester and acetamido groups could influence its solubility in different solvents .Scientific Research Applications
Synthesis and Characterization
Pyridazine Derivatives : Pyridazine and its derivatives, including compounds structurally related to the specified chemical, are synthesized through reactions involving cyclization and condensation with various reagents. These compounds are explored for their potential in creating new heterocyclic structures with various applications in drug development and materials science (Deeb et al., 1992).
Metabolite Synthesis : Efficient syntheses of metabolites related to complex heterocyclic compounds have been achieved, demonstrating the utility of such compounds in drug metabolism studies. This highlights the compound's role in understanding the biotransformation of pharmaceuticals (Mizuno et al., 2006).
Heterocyclic Compound Synthesis : The synthesis of pyridine, pyridazine, and related heterocyclic compounds involves reactions with various reagents, showcasing the diversity of chemical structures that can be derived from such precursor compounds. These findings contribute to the expansion of heterocyclic chemistry and its applications (Rady & Barsy, 2006).
Antimicrobial Evaluation : Some novel pyrimidine derivatives synthesized from related precursor compounds have been evaluated for their antimicrobial properties, indicating the potential for developing new antimicrobial agents (Farag et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 3-(4-methoxyphenyl)-5-[[2-(3-methylphenyl)acetyl]amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O5S/c1-4-33-25(31)22-19-14-34-23(26-20(29)13-16-7-5-6-15(2)12-16)21(19)24(30)28(27-22)17-8-10-18(32-3)11-9-17/h5-12,14H,4,13H2,1-3H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDVCAMIVXFXQQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3=CC=CC(=C3)C)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(4-methoxyphenyl)-4-oxo-5-(2-(m-tolyl)acetamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.